2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid
Description
“2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid” is a derivative of glycine . It has a molecular weight of 169.153 Da . The compound is solid in physical form .
Molecular Structure Analysis
The molecular formula of “this compound” is C8H8FNO2 . The InChI code is 1S/C8H9NO3/c9-7(8(11)12)5-1-3-6(10)4-2-5/h1-4,7,10H,9H2,(H,11,12) .Physical And Chemical Properties Analysis
The compound is solid in physical form . It has a molecular weight of 169.153 Da . The InChI code is 1S/C8H9NO3/c9-7(8(11)12)5-1-3-6(10)4-2-5/h1-4,7,10H,9H2,(H,11,12) .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid involves the conversion of 2-fluoro-4-hydroxybenzaldehyde to 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid through a series of reactions.", "Starting Materials": [ "2-fluoro-4-hydroxybenzaldehyde", "Glycine", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Ethanol", "Water" ], "Reaction": [ "Step 1: Reduction of 2-fluoro-4-hydroxybenzaldehyde to 2-fluoro-4-hydroxybenzyl alcohol using sodium borohydride in ethanol", "Step 2: Protection of the hydroxyl group in 2-fluoro-4-hydroxybenzyl alcohol using hydrochloric acid and sodium hydroxide to form 2-fluoro-4-(chloromethyl)phenol", "Step 3: Reaction of 2-fluoro-4-(chloromethyl)phenol with glycine in water to form 2-amino-2-(2-fluoro-4-hydroxyphenyl)acetic acid" ] } | |
CAS RN |
1132107-82-4 |
Molecular Formula |
C8H8FNO3 |
Molecular Weight |
185.2 |
Purity |
95 |
Origin of Product |
United States |
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